N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[2-(3,5-dicyclopropylpyrazol-1-yl)ethyl]-5-(4-fluorophenyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C22H24FN5O/c1-27-21(13-18(25-27)15-6-8-17(23)9-7-15)22(29)24-10-11-28-20(16-4-5-16)12-19(26-28)14-2-3-14/h6-9,12-14,16H,2-5,10-11H2,1H3,(H,24,29)
• InChI Key: KSYCNUNVXMGRPL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NCCN3C(=CC(=N3)C4CC4)C5CC5
• Molecular Formula: C22H24FN5O
• Molecular Weight: 393.5 g/mol

Description

N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C22H24FN5O and its molecular weight is 393.466. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Research has focused on synthesizing and characterizing pyrazole derivatives due to their structural properties and potential applications in medicinal chemistry. For instance, studies on N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides reveal interesting geometric parameters and molecular interactions, such as intramolecular N-H...N interactions, showcasing the compound's potential for further applications in designing targeted molecules (Köysal et al., 2005).

Antimicrobial and Antituberculosis Activity

• Pyrazole carboxamide derivatives are explored for their biological activities, including antimicrobial and antituberculosis effects. Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates have shown promise against Mycobacterium tuberculosis, indicating the potential of pyrazole derivatives in combating infectious diseases (Jeankumar et al., 2013).

Nematocidal and Fungicidal Activity

• The exploration of pyrazole carboxamide derivatives extends to agrochemical applications, demonstrating weak fungicidal but significant nematocidal activity against specific pests. This highlights the compound's versatility and potential in agricultural pest control (Zhao et al., 2017).

Cytotoxic Activity for Cancer Research

• Pyrazolo[1,5-a]pyrimidines and related Schiff bases have been synthesized and evaluated for their cytotoxic activity against various human cancer cell lines. This research contributes to the development of new chemotherapeutic agents, demonstrating the role of pyrazole derivatives in cancer treatment (Hassan et al., 2015).